Cas no 3041-40-5 (2-Phenyl-malononitrile)

2-Phenyl-malononitrile structure

Product Name:2-Phenyl-malononitrile

CAS No:3041-40-5

Molecular Formula:C₉H₆N₂

Molecular Weight:142.15734

MDL:MFCD00001895

CID:43735

PubChem ID:18234

2-Phenyl-malononitrile Properties

Names and Identifiers

- 2-Phenylmalononitrile
- Phenylmalonitril
- 2-Phenylpropanedinitrile
- 2-Phenyl-malononitrile
- Phenyl-malonitril
- Phenylmalononitrile
- Propanedinitrile, phenyl-
- MALONONITRILE, PHENYL-
- Phenyl-malonitril [German]
- AS-58968
- 5M3K6FPU6O
- BRN 2044503
- DTXSID80184493
- Phenylpropanedinitrile
- 3041-40-5
- UNII-5M3K6FPU6O
- AKOS006274515
- NSC 10742
- 4-chloro-2-(3-pyridyl)-6-methylpyrimidine
- Propanedinitrile, 2-phenyl-
- SCHEMBL1325882
- A820359
- CS-0199081
- NSC10742
- FT-0721601
- 2-phenyl-propanedinitrile
- NSC-10742
- AC-1561
- 4-09-00-03341 (Beilstein Handbook Reference)
- DTXCID90106984
- A10869
- DB-082984
- +Expand
- MDL： MFCD00001895
- InChIKey： OFCTVAYVCDCQDA-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H6N2/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,9H
- SMILES： C1=CC=C(C=C1)C(C#N)C#N

Computed Properties

Exact Mass: 142.05318
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 142.053098200g/mol
Heavy Atom Count: 11
Complexity: 192
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 47.6Å²

Experimental Properties

PSA: 47.58
Refractive Index: 1.6211 (estimate)
Boiling Point: 249.72°C (rough estimate)
Melting Point: 70.5°C
Density: 1.1777 (rough estimate)

2-Phenyl-malononitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0030I6-100mg	Propanedinitrile, 2-phenyl-	3041-40-5	98%	100mg	$50.00	2024-05-06
A2B Chem LLC	AB39822-100mg	2-Phenylmalononitrile	3041-40-5	98%	100mg	$46.00	2024-04-20
Aaron	AR0030QI-100mg	Propanedinitrile, 2-phenyl-	3041-40-5	95%	100mg	$44.00
Alichem	A019117317-1g	2-Phenylmalononitrile	3041-40-5	97%	1g	$237.44	2023-09-02
Ambeed	A603747-100mg	2-Phenylmalononitrile	3041-40-5	98%	100mg	$62.0
Crysdot LLC	CD12085639-5g	2-Phenylmalononitrile	3041-40-5	97%	5g	$831	2024-07-24
eNovation Chemicals LLC	D583981-250mg	Homophthalonitrile	3041-40-5	95%	250mg	$200	2022-09-06
TRC	P229295-10mg	2-Phenyl-malononitrile	3041-40-5		10mg	$ 105.00	2022-06-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSR243-100mg	Propanedinitrile, 2-phenyl-	3041-40-5	95%	100mg	￥330.0
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H303384-250mg	2-Phenyl-malononitrile	3041-40-5	95%	250mg	¥398.90	2023-09-02

2-Phenyl-malononitrile Related Literature

1. Front cover

Dalton Trans., 2008, 1-2
2. Back cover

CrystEngComm, 2018,20, 6359-6360
3. Enantioselective methodologies for the synthesis of spiro compounds

Ramon Rios Chem. Soc. Rev., 2012,41, 1060-1074
4. Use of high-performance liquid chromatographic–chemometric techniques to differentiate apple juices clarified by microfiltration and ultrafiltration

Analyst, 1998,123, 125-129
5. The π-donor/acceptor trans effect on NO release in ruthenium nitrosyl complexes: a computational insight†

Renato Pereira Orenha,Nelson Henrique Morgon,Graziele Cappato Guerra Silva,Giovanni Finoto Caramori,Renato Luis Tame Parreira New J. Chem., 2021,45, 8949-8957
6. Au-catalyzed cascade addition/cyclization/H-transfer reactions of 3-(1-alkynyl)chromones to construct 4H-Furo[3,2-c]pyrans scaffold†

Feng Hu,Taijie Chen,Jianwei Yan,Ming Cheng,Liping Huang,Youhong Hu RSC Adv., 2012,2, 11238-11241
7. Ultrafast channel I and channel II charge generation processes at a nonfullerene donor–acceptor PTB7:PDI interface is crucial for its excellent photovoltaic performance†

Kai Li,Dong-Hui Xu,Xin Wang,Xiang-Yang Liu Phys. Chem. Chem. Phys., 2021,23, 2097-2104
8. Formation mechanism of zigzag patterned P(NIPAM-co-AA)/CuS composite microspheres by in situ biomimetic mineralization for morphology modulation

Juxiang Yang,Daodao Hu,Wei Li,Yuan Jia,Pengna Li RSC Adv., 2021,11, 37904-37916
9. Inside front cover

Environ. Sci.: Processes Impacts, 2014,16, 2218-2218
10. Preparations of self-supporting nanofilms of metal oxides by casting processes†

Mineo Hashizume,Toyoki Kunitake Soft Matter, 2006,2, 135-140

3041-40-5 (2-Phenyl-malononitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3041-40-5)2-Phenyl-malononitrile

Purity:99%/99%

Quantity:1g/5g

Price($):294.0/1030.0